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This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive resource on the limitations of the RR6 prognostic model in
myelofibrosis. The information is presented in a question-and-answer format to address
specific issues that may be encountered during experimental and clinical research.

Frequently Asked Questions (FAQs)

Q1: We are using the RR6 model to stratify patients in our ruxolitinib clinical trial. We've noticed
that the model performs well in identifying high-risk patients, but its ability to differentiate
between low and intermediate-risk groups seems limited. Is this a known issue?

Al: Yes, this is a documented limitation of the RR6 model. While the model is effective in
identifying patients with a poor prognosis (high-risk group), studies have shown that it has
inferior performance in discriminating between low and intermediate-risk patients.[1] In some
validation cohorts, the difference in overall survival between the low-risk (LoR) and
intermediate-risk (INR) groups was not statistically significant.[1] For example, one study
reported that while high-risk (HiR) patients had a significantly higher risk of death compared to
both InR and LoR patients, the outcomes for the latter two groups were not significantly
different.[1] This suggests that researchers should exercise caution when using the RR6 model
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as the sole determinant for treatment decisions in patients who do not fall into the high-risk
category.

Q2: Our research involves molecular profiling of myelofibrosis patients. Does the RR6 model
incorporate any molecular or genetic markers?

A2: The RR6 model is a clinical prognostic tool and does not include molecular or genetic
markers in its scoring system.[1] This is a significant limitation, as the molecular landscape of
myelofibrosis is known to be a strong determinant of prognosis and treatment response. The
model relies solely on clinical variables assessed at baseline and during the first six months of
ruxolitinib therapy.[2][3]

Q3: We have identified patients with high molecular risk (HMR) mutations in our cohort. How
does this impact the prognostic accuracy of the RR6 model?

A3: The presence of high molecular risk (HMR) mutations, such as those in ASXL1, EZH2,
SRSF2, and IDH1/2, as well as mutations in the RAS pathway (NRAS, KRAS, CBL), are
independent predictors of reduced overall survival in myelofibrosis patients treated with
ruxolitinib.[1] Integrating these molecular signatures with the RR6 score has been shown to
significantly enhance its prognostic performance.[1][4] Therefore, for a more accurate risk
stratification, it is highly recommended to supplement the RR6 clinical score with molecular
data.

Troubleshooting Guides

Issue: Discrepancy between RR6 Risk Stratification and Other Prognostic Models.
Guide:

» Understand the Differences in Models: Be aware that the RR6 model is a dynamic model
specifically designed for patients treated with ruxolitinib, assessing response at 6 months.[5]
Other models like the Dynamic International Prognostic Scoring System (DIPSS) and the
Mutation-Enhanced International Prognostic Scoring System (MIPSS-70) are typically used
at diagnosis or at any point during the disease course, and incorporate different variables.[5]

[EII71[8]19]

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b10800188/docs?utm_src=pdf-body#rr6-prognostic-model-in-myelofibrosis-a-technical-support-guide
https://www.benchchem.com/product/b10800188/docs?utm_src=pdf-body#rr6-prognostic-model-in-myelofibrosis-a-technical-support-guide
https://pmc.ncbi.nlm.nih.gov/articles/PMC11443372/
https://ashpublications.org/bloodadvances/article/6/6/1855/483853/A-prognostic-model-to-predict-survival-after-6
https://haematologica.org/article/view/11625
https://www.benchchem.com/product/b10800188/docs?utm_src=pdf-body#rr6-prognostic-model-in-myelofibrosis-a-technical-support-guide
https://pmc.ncbi.nlm.nih.gov/articles/PMC11443372/
https://www.benchchem.com/product/b10800188/docs?utm_src=pdf-body#rr6-prognostic-model-in-myelofibrosis-a-technical-support-guide
https://pmc.ncbi.nlm.nih.gov/articles/PMC11443372/
https://pdfs.semanticscholar.org/9934/016fadf68cba2a37208f0bbeb821a320496c.pdf
https://www.benchchem.com/product/b10800188/docs?utm_src=pdf-body#rr6-prognostic-model-in-myelofibrosis-a-technical-support-guide
https://www.benchchem.com/product/b10800188/docs?utm_src=pdf-body#rr6-prognostic-model-in-myelofibrosis-a-technical-support-guide
https://www.benchchem.com/product/b10800188/docs?utm_src=pdf-body#rr6-prognostic-model-in-myelofibrosis-a-technical-support-guide
https://pmc.ncbi.nlm.nih.gov/articles/PMC11416430/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11416430/
https://www.mdcalc.com/calc/10066/dipss-dynamic-international-prognostic-scoring-system-myelofibrosis
https://www.targetedonc.com/view/rizzieri-considers-prognostic-models-and-trial-data-for-myelofibrosis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10646775/
https://www.mdcalc.com/calc/10581/mutation-enhanced-international-prognostic-score-system-mipss70-mipss70+
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800188?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

o Compare Variables: The RR6 model's superiority in its specific context is attributed to its
inclusion of dynamic, treatment-dependent variables, which are not part of static, diagnosis-
based models like DIPSS.[10]

o Acknowledge Superior Performance in Specific Contexts: Studies have shown that the RR6
model has superior prognostic performance compared to the baseline DIPSS model in the
context of ruxolitinib-treated patients.[1][10][11] This has been demonstrated through
comparative analyses of C-index, Brier score, and time-dependent area under the curve
(AUC).[10]

e Consider the Clinical Scenario: The choice of prognostic model should be guided by the
specific clinical question and the available data. For predicting outcomes after 6 months of
ruxolitinib, the RR6 model is more appropriate. For prognosis at diagnosis, DIPSS or MIPSS-
70 may be more suitable.

Data Presentation

Table 1: Predictor Variables and Hazard Ratios in the RR6 Model
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Predictor Variable

Hazard Ratio (HR)

95% Confidence

p-value
Interval (ClI)

Ruxolitinib dose <20
mg twice daily at
baseline, 3, and 6

months

1.79

1.07 - 3.00 0.03

Palpable spleen
length reduction from
baseline <30% at 3

and 6 months

2.26

1.40-3.65 0.0009

Red blood cell (RBC)
transfusion need at 3

and/or 6 months

1.66

0.95-2.88 0.07

RBC transfusion need
at all time points
(baseline, 3, and 6

months)

2.32

1.19-4.54 0.02

Source: Data from the RUXOREL-MF study.[2][12][13]

Table 2: Risk Stratification and Median Overall Survival (OS) in the RR6 Model (Development

Cohort)
. Median OS 95% Confidence
Risk Category Score
(months) Interval (ClI)
Low 0 Not Reached
Intermediate 1-2 61 43 - 80
High >25 33 21-50

Source: Data from the RUXOREL-MF study.[13][14]

Table 3: Patient Characteristics in a Validation Cohort by RR6 Risk Category
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Intermediate Risk

Characteristic Low Risk (n=17) High Risk (n=38)
(n=50)

Median Age (years) 65 68 70
Male Sex (%) 53 60 58
Primary Myelofibrosis

65 58 63
(%)
JAK2 V617F positive

71 68 71
(%)
CALR positive (%) 18 20 16
MPL positive (%) 6 4 5
Triple Negative (%) 6 8 8
DIPSS High Risk at

12 28 45

baseline (%)

Source: Adapted from a validation study of the RR6 model.[1]

Experimental Protocols

RUXOREL-MF Study: Data Collection and Patient Selection

The RR6 model was developed using data from the RUXOREL-MF study, a real-world,
ambispective, observational study.

¢ Inclusion Criteria:

o

Diagnosis of primary or secondary myelofibrosis.

Treatment with ruxolitinib.

[¢]

o

Follow-up of at least 6 months after initiating ruxolitinib.

Platelet count >50 x 10M9/L at the start of treatment.

o
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o Spleen enlargement of =5 cm below the left costal margin.

o IPSS intermediate-1 risk or higher.[15]

o Data Collection:

o Clinical and laboratory data were collected at the time of myelofibrosis diagnosis, at the
start of ruxolitinib treatment, and at 3, 6, 12, 18, 24, 36, and 48 months of follow-up.[15]

o The primary variables for the RR6 model (ruxolitinib dose, spleen length reduction, and
RBC transfusion need) were recorded at baseline, 3 months, and 6 months.[2]

Molecular Analysis in Validation Studies

In studies validating the integration of molecular markers with the RR6 model, the following
methodologies were typically employed:

Sample Collection: Bone marrow or peripheral blood samples were collected from patients.
o DNA Extraction: Genomic DNA was extracted from mononuclear cells.

» Next-Generation Sequencing (NGS): A targeted NGS panel was used to screen for
mutations in genes frequently implicated in myeloproliferative neoplasms, including ASXL1,
EZH2, IDH1, IDH2, SRSF2, U2AF1, NRAS, KRAS, and CBL.

o Data Analysis: Sequencing data was analyzed to identify pathogenic variants. High
molecular risk (HMR) was defined by the presence of mutations in ASXL1, EZH2, IDH1,
IDH2, SRSF2, or U2AF1.[4]

Mandatory Visualization
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Caption: Logical relationship of the RR6 model's limitations and potential enhancements.
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Caption: Simplified JAK-STAT signaling pathway and the impact of ruxolitinib.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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